Cas no 870718-05-1 (3-Ethylthiophenylboronic acid)

• Product Name: 3-Ethylthiophenylboronic acid
• CAS No: 870718-05-1
• MF: C₈H₁₁BO₂S
• MW: 182.047741174698
• MDL: MFCD03092930
• CID: 720802
• PubChem ID: 24881683
• Update Time: 2025-04-19

3-Ethylthiophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[3-(ethylthio)phenyl]-
• 2-(ETHYLTHIO)PHENYLBORONIC ACID
• 3-(Ethylthio)-benzeneboronic acid
• 3-Ethylthiophenylboronic acid
• BS-25829
• A22940
• (3-(Ethylthio)phenyl)boronicacid
• (3-(Ethylthio)phenyl)boronic acid
• SCHEMBL852507
• J-512441
• SY025105
• 3-Ethylthiophenylboronicacid
• Boronic acid,b-[3-(ethylthio)phenyl]-
• CS-0007632
• AB13167
• 870718-05-1
• A862902
• FT-0602256
• MFCD03092930
• CZODYJDCHKOBID-UHFFFAOYSA-N
• (3-ethylsulfanylphenyl)boronic Acid
• AKOS015949569
• 3-(Ethylthio)phenylboronic acid

• MDL： MFCD03092930
• Inchi： 1S/C8H11BO2S/c1-2-12-8-5-3-4-7(6-8)9(10)11/h3-6,10-11H,2H2,1H3
• InChI Key： CZODYJDCHKOBID-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 182.05700
• Monoisotopic Mass: 182.0572809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Melting Point: 118-122 °C (lit.)
• PSA: 65.76000
• LogP: 0.47840

3-Ethylthiophenylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 11-37
• Safety Instruction： 7/9-16-29-33
• Hazardous Material Identification：
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers